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Compound of Interest

Compound Name: Lipid 29d

Cat. No.: B15548349

Get Quote

In the rapidly evolving field of nucleic acid therapeutics, the choice of a delivery vehicle is

paramount to achieving desired therapeutic outcomes. Ionizable lipids are a critical component

of lipid nanoparticles (LNPs), which are the leading platform for delivering RNA-based drugs.

This guide provides a detailed comparison of two prominent ionizable lipids: the novel,

thiophene-containing Lipid 29d and the well-established, clinically utilized DLin-MC3-DMA.

This analysis is intended for researchers, scientists, and drug development professionals

seeking to select the optimal ionizable lipid for their specific application.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of ionizable lipids is crucial for

predicting their in vivo behavior and delivery efficiency. Both Lipid 29d and DLin-MC3-DMA are

designed to have a pKa in the range of 6.2-6.5, which is considered optimal for LNP-mediated

siRNA delivery.[1] This pKa allows for efficient encapsulation of negatively charged nucleic

acids at low pH during formulation and a near-neutral surface charge at physiological pH,

which reduces toxicity and prolongs circulation time.[1]

Table 1: Physicochemical Properties of Lipid 29d and DLin-MC3-DMA
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Property Lipid 29d DLin-MC3-DMA

Molecular Formula C49H82N4O3S C43H79NO2

Molecular Weight 807.3 g/mol [2] 642.1 g/mol [3]

IUPAC Name

N-[3-

(dimethylamino)propyl]-4,5,6,7-

tetrahydro-6-[(9Z,12Z)-1-oxo-

9,12-octadecadien-1-yl]-2-

[[(9Z,12Z)-1-oxo-9,12-

octadecadien-1-yl]amino]-

thieno[2,3-c]pyridine-3-

carboxamide[2]

(6Z,9Z,28Z,31Z)-

heptatriaconta-6,9,28,31-

tetraen-19-yl 4-

(dimethylamino)butanoate[4]

Core Structure Thiophene-based[5] Acyclic

Apparent pKa

Not explicitly stated, but

designed for a broad ionization

profile[5]

6.44[3][6][7]

The most striking difference between the two lipids is their core structure. Lipid 29d possesses

a unique thiophene moiety, which contributes to a broad ionization profile.[5] This characteristic

may be related to electron delocalization in the thiophene backbone, leading to a partial

positive charge on the heteroatoms.[5] In contrast, DLin-MC3-DMA has a more traditional

acyclic structure.

In Vivo Performance: A Comparative Overview
Direct, head-to-head comparative studies of Lipid 29d and DLin-MC3-DMA for the delivery of

the same nucleic acid payload under identical experimental conditions are not readily available

in the public domain. However, by examining the performance of each lipid in its respective

reported applications, we can draw valuable inferences.

Gene Silencing with siRNA
DLin-MC3-DMA is renowned for its potent in vivo siRNA delivery, particularly to hepatocytes.[1]

It has been a key component in the development of siRNA therapeutics and is used in the
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FDA-approved drug Onpattro (patisiran) for the treatment of hereditary transthyretin-mediated

amyloidosis.[3][6]

A study comparing DLin-MC3-DMA with another clinically approved ionizable lipid, ALC-0315,

for siRNA delivery in mice demonstrated its efficacy.[8][9] While ALC-0315 showed greater

knockdown of coagulation factor VII (FVII) in hepatocytes and ADAMTS13 in hepatic stellate

cells (HSCs) at a 1 mg/kg dose, DLin-MC3-DMA still achieved significant gene silencing.[8][9]

Table 2: In Vivo siRNA-Mediated Gene Silencing with DLin-MC3-DMA-based LNPs in Mice

Target Gene Target Cell Type siRNA Dose
% Gene
Knockdown
(relative to control)

Factor VII (FVII) Hepatocytes 1 mg/kg ~40%[8][9]

ADAMTS13 Hepatic Stellate Cells 1 mg/kg ~10%[8][9]

Data extracted from a comparative study with ALC-0315.[8][9]

mRNA Delivery
Lipid 29d has been specifically highlighted for its potent delivery of mRNA.[2][5][10][11][12] A

key feature of Lipid 29d-containing LNPs is their tropism towards the lungs and spleen

following intravenous administration in mice and non-human primates.[2][5] This is attributed to

the two linoleic chains being separated on opposing sides of the thiophene core.[5]

Table 3: In Vivo mRNA Delivery and Expression with Lipid 29d-based LNPs in Mice

Reporter Gene Administration Route
Primary Organs of
Expression

Luciferase Intravenous Lungs, Spleen[2]

Cre recombinase Intravenous Lungs, Spleen[5]

EGFP Intravenous Lungs, Spleen[5]
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Toxicity Profile
The toxicity of ionizable lipids is a critical consideration for their clinical translation. DLin-MC3-

DMA has a well-established safety profile from its use in clinical trials and approved therapies.

[3][6] In a comparative study, LNPs formulated with DLin-MC3-DMA did not lead to an increase

in liver toxicity markers, such as alanine transaminase (ALT) and bile acids, at a high siRNA

dose of 5 mg/kg in mice.[8] In contrast, the same dose of ALC-0315 LNPs did result in elevated

ALT and bile acid levels.[8]

Detailed public data on the in-depth toxicity profile of Lipid 29d is less extensive. However, its

development as a potent mRNA delivery agent suggests a favorable therapeutic index in

preclinical studies.

Table 4: Comparative Toxicity of DLin-MC3-DMA-based LNPs

Ionizable Lipid siRNA Dose
Effect on Liver Toxicity
Markers (ALT, Bile Acids)

DLin-MC3-DMA 5 mg/kg No significant increase[8]

ALC-0315 5 mg/kg Significant increase[8]

Experimental Methodologies
To facilitate the replication and validation of the cited findings, detailed experimental protocols

are essential.

LNP Formulation
A common method for preparing LNPs involves the rapid mixing of an ethanol phase containing

the lipids with an aqueous phase containing the nucleic acid at a low pH (e.g., pH 4).
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LNP Formulation Workflow

The lipid components are typically dissolved in ethanol at specific molar ratios. For instance, a

formulation might consist of 50% ionizable lipid, 10% DSPC (1,2-distearoyl-sn-glycero-3-

phosphocholine), 38.5% cholesterol, and 1.5% PEG-DMG (1,2-dimyristoyl-rac-glycero-3-

methoxypolyethylene glycol-2000).[8] The nucleic acid is dissolved in a low pH buffer, such as

sodium acetate at pH 4. The two solutions are then rapidly mixed, often using a microfluidic

device, to induce the self-assembly of LNPs. The resulting LNP solution is then dialyzed

against a physiological buffer like phosphate-buffered saline (PBS) at pH 7.4 to remove the

ethanol and raise the pH.[8]

In Vivo Gene Silencing Studies
For assessing in vivo gene silencing, animal models such as mice are commonly used.
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In Vivo Gene Silencing Workflow

Mice are intravenously administered with the LNP-siRNA formulation at a specific dose (e.g., 1

mg/kg or 5 mg/kg).[8] After a predetermined period (e.g., 24 to 72 hours), the animals are

sacrificed, and blood and/or target tissues are collected. The level of the target protein in the

serum or tissue lysate is then quantified using methods like ELISA. Additionally, the mRNA

levels of the target gene in the tissue can be measured by quantitative PCR (qPCR) to confirm

gene silencing at the transcript level.

Mechanism of Action: The Role of Ionizable Lipids
The success of ionizable lipids lies in their ability to overcome the cellular barriers to nucleic

acid delivery.
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LNPs are typically taken up by cells, particularly hepatocytes, through apolipoprotein E (ApoE)-

mediated endocytosis via the low-density lipoprotein receptor (LDLR). Once inside the cell, the

LNP is trafficked into endosomes. As the endosome matures, its internal pH drops. This acidic

environment protonates the amine head group of the ionizable lipid, giving the LNP a net

positive charge. This charge facilitates the interaction of the LNP with the negatively charged

endosomal membrane, leading to membrane disruption and the release of the nucleic acid

payload into the cytoplasm, where it can engage with the cellular machinery for translation

(mRNA) or gene silencing (siRNA).

Conclusion
Both Lipid 29d and DLin-MC3-DMA are highly potent ionizable lipids that have demonstrated

significant promise in preclinical and clinical settings.

DLin-MC3-DMA is a well-characterized and clinically validated ionizable lipid with a proven

track record for potent siRNA delivery to the liver. Its safety and efficacy are supported by its

use in an FDA-approved therapeutic. It remains a gold standard for applications targeting

hepatocytes.

Lipid 29d represents a novel class of thiophene-based ionizable lipids. Its unique structure

appears to confer a tropism for the lungs and spleen, making it a particularly attractive

candidate for mRNA-based therapies targeting these tissues, such as vaccines and certain

genetic diseases.

The choice between Lipid 29d and DLin-MC3-DMA will ultimately depend on the specific

therapeutic application, including the type of nucleic acid payload, the desired tissue target,

and the required safety profile. For liver-directed siRNA therapies, DLin-MC3-DMA is a robust

and well-established option. For mRNA delivery to the lungs and spleen, Lipid 29d presents a

compelling and innovative alternative. Direct comparative studies are warranted to provide a

more definitive assessment of their relative performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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